3-Chlorogentisyl alcohol

β-glucuronidase inhibition EcGUS drug-induced diarrhea
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Molecular Formula C7H7ClO3
Molecular Weight 174.58 g/mol
Cat. No. B15617401
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Technical Parameters


Basic Identity
Product Name3-Chlorogentisyl alcohol
Molecular FormulaC7H7ClO3
Molecular Weight174.58 g/mol
Structural Identifiers
InChIInChI=1S/C7H7ClO3/c8-6-2-5(10)1-4(3-9)7(6)11/h1-2,9-11H,3H2
InChIKeyGUIGFYWMQAYTBT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





3-Chlorogentisyl Alcohol: Halogenated Gentisyl Alcohol with β-Glucuronidase Inhibition & Radical Scavenging


3-Chlorogentisyl alcohol (CAS 32744-80-2; 2-chloro-6-(hydroxymethyl)benzene-1,4-diol; C₇H₇ClO₃; MW 174.58) is a chlorinated phenolic secondary metabolite first isolated from Penicillium canadense and subsequently identified from multiple marine-derived and endophytic fungi including Aspergillus sp., Penicillium concentricum, Epicoccum sorghinum, and Phoma sp. [1] . It belongs to the gentisyl alcohol–type polyketide family and is distinguished from the parent gentisyl alcohol (CAS 495-08-9) by a chlorine substituent at the 3-position of the aromatic ring. The compound has been characterized as a potent E. coli β-glucuronidase (EcGUS) inhibitor (IC₅₀ = 0.74 μM, Kᵢ = 0.58 μM) and a strong DPPH radical scavenger (IC₅₀ = 1.0 μM), with additional antiproliferative activity reported in hematologic cancer cell lines [2] [3].

EcGUS Inhibition β-Glucuronidase enzyme inhibition study fit; 3-chloro scaffold linked to reported activity
Radical Scavenging DPPH antioxidant assay context; 3-chloro substituent reported to influence radical scavenging
Cell-Model Probe Lymphoma-selective antiproliferative endpoint review; Namalwa response noted

Why Gentisyl Alcohol or In-Class Polyketides Cannot Substitute


The presence of a single chlorine atom at the 3-position of the gentisyl alcohol scaffold produces a non-linear shift in bioactivity profile that precludes simple interchange with the non-halogenated parent or regioisomeric analogs. Direct comparative data show that 3-chlorogentisyl alcohol is a potent E. coli β-glucuronidase inhibitor (IC₅₀ = 0.74 μM), whereas gentisyl alcohol has no reported EcGUS inhibitory activity in the same assay systems [1]. In radical scavenging, 3-chlorogentisyl alcohol is 7-fold more potent than gentisyl alcohol (DPPH IC₅₀: 1.0 vs. 7.0 μM) and 20-fold more potent than the positive control L-ascorbic acid (IC₅₀ = 20.0 μM) [2] [3]. Conversely, 3-chlorogentisyl alcohol is 4-fold less potent as an antibacterial against MRSA/MDRSA (MIC = 50.0 vs. 12.5 μg/mL for gentisyl alcohol), demonstrating that chlorination redirects rather than uniformly enhances bioactivity [2]. The regioisomer 2-chlorogentisyl alcohol (chlorine at position 2), co-isolated from Penicillium concentricum, exhibits a distinct cytotoxicity profile underscoring the positional specificity of halogenation effects [4]. These data establish that generic substitution with non-chlorinated or differently halogenated gentisyl alcohol analogs will not recapitulate the EcGUS inhibition or the radical scavenging potency of 3-chlorogentisyl alcohol.

3-Chlorogentisyl alcohol Gentisyl alcohol
EcGUS inhibition absent in parent; chlorination may be required for enzyme inhibition context
3-Chlorogentisyl alcohol Gentisyl alcohol / non-halogenated analogs
Radical scavenging activity may shift significantly; 3-chloro substituent alters antioxidant response
3-Chlorogentisyl alcohol Gentisyl alcohol (antibacterial context)
Antibacterial profile may reverse; chlorination associates with lower MRSA/MDRSA inhibitory activity

Quantitative Differentiation Evidence


EcGUS Inhibition Potency vs. Standard Inhibitor

3-Chlorogentisyl alcohol (compound 1 in the Ge et al. 2022 study) inhibited E. coli β-glucuronidase with an IC₅₀ of 0.74 ± 0.03 μM and a Kᵢ of 0.58 μM. This represents a 77-fold greater inhibitory potency than the standard reference inhibitor D-saccharic acid 1,4-lactone (DSL), which exhibited an IC₅₀ of 56.74 ± 4.01 μM in the same assay [1]. Among all 25 gabosine and chlorogentisyl alcohol derivatives evaluated, compounds bearing the chlorogentisyl alcohol moiety exhibited the most potent EcGUS inhibition, and 3-chlorogentisyl alcohol itself was one of the two most active compounds [1]. The parent compound gentisyl alcohol has not been reported to inhibit EcGUS in any published study, representing a qualitative as well as quantitative differentiation [1].

EcGUS Inhibition vs. DSL
Head-to-head
IC₅₀ 0.74 μM (77-fold vs DSL)
Kᵢ 0.58 μM
Supports EcGUS inhibition endpoint context
Standard inhibitor DSL IC₅₀ 56.74 μM; gentisyl alcohol shows no activity
β-glucuronidase inhibition EcGUS drug-induced diarrhea irinotecan toxicity

DPPH Radical Scavenging Potency vs. Parent & Ascorbic Acid

In a direct head-to-head comparison within the same study, 3-chlorogentisyl alcohol (compound 4) exhibited a DPPH radical scavenging IC₅₀ of 1.0 μM, compared to 7.0 μM for gentisyl alcohol (compound 3), 6.0 μM for (+)-epoxydon (compound 1), and 15.0 μM for (+)-epoxydon monoacetate (compound 2) [1]. An independent study by Yun et al. (2011) confirmed the 1.0 μM DPPH IC₅₀ for 3-chlorogentisyl alcohol and further demonstrated that both 3-chlorogentisyl alcohol and its mannoside derivative were more active than the positive control L-ascorbic acid (IC₅₀ = 20.0 μM) [2]. The 7-fold potency advantage over the non-chlorinated parent gentisyl alcohol, reproduced across two independent studies, indicates that the 3-chloro substituent is a critical determinant of radical scavenging potency within this chemotype.

DPPH Scavenging vs. Parent & Ascorbic Acid
Head-to-head
IC₅₀ 1.0 μM (7-fold vs gentisyl alcohol, 20-fold vs ascorbic acid)
Supports radical scavenging endpoint context
Reproduced across two independent studies
DPPH radical scavenging antioxidant oxidative stress marine natural product

Antibacterial Activity Shift Against MRSA/MDRSA

In the Li et al. 2005 study, 3-chlorogentisyl alcohol (compound 4) exhibited a minimum inhibitory concentration (MIC) of 50.0 μg/mL against methicillin-resistant and multidrug-resistant Staphylococcus aureus (MRSA and MDRSA), compared to 12.5 μg/mL for gentisyl alcohol (compound 3), 12.5 μg/mL for (+)-epoxydon (compound 1), and 12.5 μg/mL for (+)-epoxydon monoacetate (compound 2) [1]. This represents a 4-fold reduction in antibacterial potency upon 3-chlorination of the gentisyl alcohol scaffold. When viewed alongside the EcGUS inhibition data (where activity is gained upon chlorination) and DPPH data (where potency is increased 7-fold), this result demonstrates that the 3-chloro substituent produces a target-specific redirection of bioactivity rather than a uniform enhancement: potency is substantially gained in enzyme inhibition and radical scavenging while diminished in direct antibacterial activity [1] [2].

MRSA/MDRSA Antibacterial Shift
Head-to-head
MIC 50.0 μg/mL (4-fold less active vs gentisyl alcohol 12.5 μg/mL)
Supports antimicrobial screening context; bioactivity redirection confirmed
Opposite direction of potency shift vs. EcGUS and DPPH
MRSA MDRSA antibacterial Staphylococcus aureus structure-activity relationship

Antiproliferative Activity in Hematologic Cancer Cell Lines

3-Chlorogentisyl alcohol (tested as compound 1 at 20 μM for 24 hours) demonstrated differential antiproliferative activity across two hematologic cancer cell lines, reducing viability of Namalwa (Burkitt lymphoma) cells to 70.40% and U266 (multiple myeloma) cells to 94.08% relative to untreated controls . The Namalwa cell line showed substantially greater sensitivity (29.60% growth inhibition) compared to U266 cells (5.92% inhibition), suggesting cell-type-selective antiproliferative effects. Direct comparative antiproliferative data for gentisyl alcohol or other close analogs in the Namalwa/U266 panel are not available in the same study. In a separate cytotoxicity panel, gentisyl alcohol (compound 9) exhibited selective activity against HT-29 colon cancer cells (IC₅₀ = 6.4 μM) while 2-bromogentisyl alcohol (IC₅₀ = 8.4 μM) and epoxydon (IC₅₀ = 5.7 μM) were active against MCF-7 breast cancer cells, suggesting that each halogenation variant produces a distinct cancer cell line selectivity profile [1].

Antiproliferative in Hematologic Lines
Data to verify
Namalwa viability 70.40% at 20 μM; U266 94.08% at 20 μM, 24 h
Reported cell-model response context; lymphoma-selective signal noted
Cross-study comparison; direct comparator data unavailable
antiproliferative Namalwa U266 hematologic cancer multiple myeloma

Positional Specificity of Halogenation: Regioisomeric Bioactivity Divergence

The Penicillium concentricum metabolome simultaneously produces at least three halogenated gentisyl alcohol variants: 3-chlorogentisyl alcohol (chlorine at position 3), 2-chlorogentisyl alcohol (chlorine at position 2, compound 6), and 2-bromogentisyl alcohol (bromine at position 2, compound 2) [1]. In the same study, 2-bromogentisyl alcohol displayed modest cytotoxicity against the MCF-7 breast cancer cell line with an IC₅₀ of 8.4 μM, while gentisyl alcohol exhibited selective cytotoxicity against HT-29 colon cancer cells (IC₅₀ = 6.4 μM) [1]. A follow-up cytotoxicity study confirmed that 2-bromogentisyl alcohol exhibited the highest activity against multiple cancer cell lines, and epoxydon showed selectivity against DU-145 prostate cancer cells (IC₅₀ = 1.2 μM) [2]. Critically, none of these halogenated analogs have been reported to possess EcGUS inhibitory activity, which appears to be specifically associated with the 3-chloro substitution pattern [3]. This positional specificity means that 2-chlorogentisyl alcohol or 2-bromogentisyl alcohol cannot serve as functional replacements for 3-chlorogentisyl alcohol in EcGUS-targeted applications.

Regioisomeric Bioactivity Divergence
Class-level
3-chloro: EcGUS IC₅₀ 0.74 μM; 2-bromo: MCF-7 IC₅₀ 8.4 μM; 2-chloro: no EcGUS
Halogen position determines bioactivity profile; EcGUS inhibition 3-chloro specific
2-Halogenated analogs not functional substitutes for EcGUS studies
regioisomer halogenation structure-activity relationship chlorogentisyl alcohol bromogentisyl alcohol

Recommended Research & Industrial Application Scenarios


EcGUS Inhibitor Tool for Irinotecan-Induced Diarrhea Research

With an EcGUS IC₅₀ of 0.74 μM—a 77-fold improvement over the standard inhibitor DSL (IC₅₀ = 56.74 μM)—3-chlorogentisyl alcohol is a leading natural product–derived tool compound for studying pharmacological inhibition of gut microbial β-glucuronidase [1]. This application is directly relevant to preventing the severe delayed diarrhea caused by the reactivation of the irinotecan metabolite SN-38G to cytotoxic SN-38 by intestinal bacterial GUS enzymes. The compound's hybrid chlorogentisyl alcohol scaffold, validated as the pharmacophoric core for EcGUS inhibition among 25 derivatives in the Ge et al. 2022 study, positions it as a key starting point for medicinal chemistry optimization campaigns [1]. A Chinese patent (CN 202210955910) specifically claims chlorogentisyl alcohol derivatives as GUS inhibitors for this therapeutic indication [2].

Radical Scavenging & Oxidative Stress Modulation

3-Chlorogentisyl alcohol's DPPH IC₅₀ of 1.0 μM—7-fold more potent than gentisyl alcohol and 20-fold more potent than L-ascorbic acid—makes it suitable for oxidative stress modulation studies where the non-chlorinated parent compound lacks sufficient potency [1] [2]. The compound is also amenable to microbial biotransformation: fermentation with Chrysosporium synchronum yields 1-O-(α-D-mannopyranosyl)chlorogentisyl alcohol, which retains radical scavenging activity (DPPH IC₅₀ = 4.7 μM) while offering altered physicochemical properties for formulation studies [2].

Antiproliferative Screening in Lymphoma vs. Myeloma

The differential antiproliferative response observed at 20 μM—29.60% growth inhibition in Namalwa Burkitt lymphoma cells vs. 5.92% in U266 multiple myeloma cells—suggests 3-chlorogentisyl alcohol may be a useful phenotypic probe for lymphoma-selective pathways [1]. Researchers studying the intersection of gut microbial enzyme modulation and hematologic malignancy biology may find dual utility in this compound, although confirmatory dose-response and selectivity data (e.g., IC₅₀ values across a broader cell line panel) remain to be published in the peer-reviewed literature.

Marine Antifouling Coating with Sustained Release

3-Chlorogentisyl alcohol (CHBA) has been formulated into silicone-modified polyurethane (SiPU) composite coatings for marine antifouling applications, achieving >90% inhibition rates against E. coli, S. aureus, and Vibrio fischeri with a sustained release rate of 28 μg/(cm²·day) and antifouling performance maintained for up to 90 days in seawater [1]. This industrial application leverages the compound's inherent antibacterial properties within an environmentally degradable natural product framework, distinct from heavy-metal-based antifoulants. Researchers developing green marine coatings may select 3-chlorogentisyl alcohol over synthetic antifoulants for applications requiring both efficacy and environmental compatibility.

Application
Selection Property
Validation Focus
Irinotecan-induced diarrhea model – GUS inhibition
Reported EcGUS inhibitory profile
GUS-mediated SN-38 reactivation pathway research
Oxidative stress and radical scavenging studies
DPPH radical scavenging activity context
Antioxidant model response
Hematologic cancer cell line screening
Differential antiproliferative response
Lymphoma pathway response context
Marine antifouling coating research
Sustained antibacterial release and environmental profile
90-day field antifouling performance

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